Cas no 148720-14-3 (1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)-)

• Product Name: 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)-
• CAS No: 148720-14-3
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• MDL: MFCD28676163
• CID: 2951190
• PubChem ID: 10330678
• Update Time: 2025-10-30

1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2-(Methylthio)-1H-benzimidazole-6-carboxylic acid
• 1H-Benzimidazole-5-carboxylic acid, 2-(methylthio)-
• 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)-
• 2-methylsulfanyl-3H-benzimidazole-5-carboxylic acid
• 2-(Methylthio)-1H-benzo[d]imidazole-5-carboxylic acid
• A900135
• 2-(Methylthio)-1H-benzo[d]imidazole-5-carboxylicacid
• SCHEMBL18757843
• 148720-14-3
• AKOS005152016
• AKOS032961281

• MDL： MFCD28676163
• Inchi： 1S/C9H8N2O2S/c1-14-9-10-6-3-2-5(8(12)13)4-7(6)11-9/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： OMRDMZVYPACUDA-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(C(=O)O)=CC=2N1

Computed Properties

• Exact Mass: 208.03064868Da
• Monoisotopic Mass: 208.03064868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3

Experimental Properties

• Density: 1.51±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.23 g/l) (25 º C),

Additional information on 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)-

Recent Advances in the Study of 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)- (CAS: 148720-14-3)

The compound 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)- (CAS: 148720-14-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its benzimidazole core and a methylthio substituent, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of drug discovery and development.

One of the key areas of interest is the compound's role as a building block for the synthesis of novel small-molecule inhibitors. Researchers have explored its utility in the design of kinase inhibitors, given its ability to interact with ATP-binding sites in target proteins. A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy in modulating the activity of protein kinases involved in cancer progression, suggesting its potential as a scaffold for anti-cancer drug development.

In addition to its applications in oncology, 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)- has been investigated for its antimicrobial properties. A recent study in the European Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multi-drug resistant strains. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for the development of new antibiotics.

Another significant advancement involves the optimization of synthetic routes for 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)-. A 2022 publication in Organic Letters described a novel, high-yield synthesis method that utilizes green chemistry principles, reducing the environmental impact of production. This method not only improves the scalability of the compound but also enhances its purity, which is critical for pharmaceutical applications.

Furthermore, computational studies have provided insights into the compound's molecular interactions and binding affinities. Molecular docking simulations and density functional theory (DFT) calculations have been employed to predict its behavior in biological systems, aiding in the rational design of more effective derivatives. These in silico approaches have been complemented by experimental validation, as reported in a 2023 study in Bioorganic & Medicinal Chemistry Letters.

In conclusion, the recent research on 1H-Benzimidazole-6-carboxylic acid, 2-(methylthio)- (CAS: 148720-14-3) underscores its versatility and potential in drug discovery. Its applications span from oncology to infectious diseases, and advancements in synthesis and computational modeling are paving the way for its further development. Future studies are expected to explore its pharmacokinetics and toxicology profiles, which will be crucial for its transition from the lab to the clinic.